3-Diazotyramine

• CAS No.: 89411-46-1
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 4-(2-aminoethyl)-2-diazoniophenolate
• InChI: InChI=1S/C8H9N3O/c9-4-3-6-1-2-8(12)7(5-6)11-10/h1-2,5H,3-4,9H2
• InChI Key: UDEMDZGFESTJMK-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CCN)[N+]#N)[O-]
• Synonyms: 3-diazotyramine

Description

3-Diazotyramine (3-DT), chemically identified as 4-(2-aminoethyl)-6-diazo-2,4-cyclohexadienone hydrochloride, is a mutagenic and carcinogenic compound derived from the nitrosation of tyramine under acidic conditions . Tyramine, a biogenic amine naturally present in fermented foods, undergoes this transformation when exposed to nitrites, commonly used as food preservatives. 3-DT has been implicated in carcinogenesis, particularly inducing oral cavity carcinomas in animal models . Its molecular formula is C₈H₉N₃O, with a molecular weight of 163.20 g/mol, and it is classified as a questionable carcinogen due to experimental evidence of tumorigenicity in rats .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Molecular and Toxicological Profiles

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Source	Toxicity Profile	Carcinogenicity (Experimental)
3-Diazotyramine	C₈H₉N₃O	163.20	Nitrosated tyramine	Mutagenic, oral carcinogen in rats	Confirmed (F344 rats)
Tyramine	C₈H₁₁NO	137.18	Fermented foods	Hypertension risk, non-carcinogenic	None documented
Diazouracil	C₄H₂N₄O₂	138.10	Synthetic/Environmental	Emits NOx fumes, reactive diazo group	Limited data
1-Nitrosoindole-3-ACN	C₁₀H₇N₃O	201.19	Nitrosated indoles	Direct mutagen in bacterial/mammalian cells	Not evaluated

Table 2: Carcinogenicity Data in Animal Models

Compound	Species	Dose (TDLo)	Outcome	Reference
3-Diazotyramine	Rat (F344)	77,700 mg/kg/2Y-C	Oral cavity carcinoma	Fujita et al., 1987
Diazouracil	N/A	N/A	Insufficient data	Lewis, 2009

Research Findings and Mechanistic Insights

• 3-DT vs. Tyramine: While tyramine is endogenous and non-toxic at low levels, its conversion to 3-DT under nitrosative stress introduces significant carcinogenic risk. This contrasts with endogenous amines like dopamine, which lack nitrosation pathways .
• Diazo Group Reactivity: The diazo group in 3-DT facilitates DNA alkylation, a key mechanism of mutagenicity absent in non-diazo analogs like β-carbolines .
• Food Safety Implications : 3-DT’s formation in nitrite-preserved foods highlights a risk distinct from other biogenic amines (e.g., histamine), which primarily cause acute toxicity (e.g., scombroid poisoning) rather than cancer .